Methyl 3-chloro-5-methylpyridazine-4-carboxylate

• IUPAC Name: methyl 3-chloro-5-methylpyridazine-4-carboxylate
• InChI: InChI=1S/C7H7ClN2O2/c1-4-3-9-10-6(8)5(4)7(11)12-2/h3H,1-2H3
• InChI Key: AMMLBZCYTBOEQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=NC(=C1C(=O)OC)Cl
• Molecular Formula: C7H7ClN2O2
• Molecular Weight: 186.59 g/mol
• CAS RN: 2092300-49-5

Description

Methyl 3-chloro-5-methylpyridazine-4-carboxylate, also known as MCP, is a chemical compound that has been of interest to the scientific community due to its potential applications in drug development and agricultural chemistry. MCP is a pyridazine derivative that has been shown to have a range of biological effects, including anti-inflammatory, anti-tumor, and anti-viral properties. In

Mechanism of Action

The mechanism of action of Methyl 3-chloro-5-methylpyridazine-4-carboxylate is not fully understood, but it is believed to act on a range of biological pathways. It has been shown to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2), which is involved in inflammation, and histone deacetylases (HDACs), which are involved in cancer development. Methyl 3-chloro-5-methylpyridazine-4-carboxylate has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Methyl 3-chloro-5-methylpyridazine-4-carboxylate has been shown to have a range of biochemical and physiological effects. In animal studies, Methyl 3-chloro-5-methylpyridazine-4-carboxylate has been shown to reduce inflammation and pain, and to inhibit tumor growth. It has also been shown to have anti-viral properties, and has been studied as a potential treatment for viral infections such as HIV and hepatitis C.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl 3-chloro-5-methylpyridazine-4-carboxylate in lab experiments is its potential as a drug candidate. It has been shown to have a range of biological effects, and has been studied as a potential treatment for a variety of diseases. Another advantage is its herbicidal properties, which make it a potential alternative to traditional herbicides.
One limitation of using Methyl 3-chloro-5-methylpyridazine-4-carboxylate in lab experiments is its toxicity. It has been shown to be toxic to some animal and plant species, and care must be taken when handling the compound. Another limitation is its solubility, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on Methyl 3-chloro-5-methylpyridazine-4-carboxylate. One area of interest is its potential as a treatment for viral infections, including HIV and hepatitis C. Another area of interest is its herbicidal properties, and its potential as an alternative to traditional herbicides. Further research is also needed to fully understand the mechanism of action of Methyl 3-chloro-5-methylpyridazine-4-carboxylate, and to explore its potential as a drug candidate for a range of diseases.

Synthesis Methods

Methyl 3-chloro-5-methylpyridazine-4-carboxylate can be synthesized using a variety of methods, including the reaction of 3-chloro-5-methylpyridazine-4-carboxylic acid with methanol and thionyl chloride, or the reaction of 3-chloro-5-methylpyridazine-4-carboxylic acid with dimethyl sulfate and sodium hydroxide. The resulting product is a white crystalline solid that is soluble in organic solvents such as chloroform and methanol.

Scientific Research Applications

Methyl 3-chloro-5-methylpyridazine-4-carboxylate has been the subject of numerous scientific studies due to its potential applications in drug development and agricultural chemistry. In drug development, Methyl 3-chloro-5-methylpyridazine-4-carboxylate has been shown to have anti-inflammatory, anti-tumor, and anti-viral properties. It has been studied as a potential treatment for a range of diseases, including cancer, rheumatoid arthritis, and viral infections such as HIV and hepatitis C.
In agricultural chemistry, Methyl 3-chloro-5-methylpyridazine-4-carboxylate has been shown to have herbicidal properties and has been studied as a potential alternative to traditional herbicides. It has been shown to be effective against a range of weeds, including broadleaf weeds and grasses.